Cas no 55619-42-6 (Benzenesulfonamide, 4-[(tetrahydro-1,4-oxazepin-4(5H)-yl)sulfonyl]-)
55619-42-6 structure
Product Name:Benzenesulfonamide, 4-[(tetrahydro-1,4-oxazepin-4(5H)-yl)sulfonyl]-
CAS No:55619-42-6
MF:C11H16N2O5S2
MW:320.385140419006
CID:351369
PubChem ID:71364072
Update Time:2025-04-19
Benzenesulfonamide, 4-[(tetrahydro-1,4-oxazepin-4(5H)-yl)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide, 4-[(tetrahydro-1,4-oxazepin-4(5H)-yl)sulfonyl]-
- 4-(1,4-oxazepan-4-ylsulfonyl)benzenesulfonamide
- 4-(1,4-Oxazepane-4-sulfonyl)benzene-1-sulfonamide
- 55619-42-6
- 4-((1,4-Oxazepan-4-yl)sulfonyl)benzenesulfonamide
- DTXSID20787568
-
- Inchi: 1S/C11H16N2O5S2/c12-19(14,15)10-2-4-11(5-3-10)20(16,17)13-6-1-8-18-9-7-13/h2-5H,1,6-9H2,(H2,12,14,15)
- InChI Key: XPFBLSPFHFDTTL-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)S(N)(=O)=O)(N1CCOCCC1)(=O)=O
Computed Properties
- Exact Mass: 320.05018
- Monoisotopic Mass: 320.05006396g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 512
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 124Ų
Experimental Properties
- PSA: 106.77
Benzenesulfonamide, 4-[(tetrahydro-1,4-oxazepin-4(5H)-yl)sulfonyl]- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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